7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine involves the reaction of 2,2-difluoro-1,3-dimethylimidazolidine with 2-bromoaniline in the presence of a base to form the intermediate 7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine.", "Starting Materials": [ "2,2-difluoro-1,3-dimethylimidazolidine", "2-bromoaniline", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoro-1,3-dimethylimidazolidine in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 2-bromoaniline to the solution and stir for several hours at room temperature.", "Step 4: Isolate the product by filtration or extraction with a suitable solvent (e.g. ethyl acetate).", "Step 5: Purify the product by recrystallization or chromatography (e.g. flash chromatography) to obtain 7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine as a white solid." ] } | |
CAS RN |
2624132-57-4 |
Product Name |
7-bromo-2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine |
Molecular Formula |
C8H6BrF2NO |
Molecular Weight |
250 |
Purity |
95 |
Origin of Product |
United States |
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